Cas no 2137859-15-3 (6-fluoro-3-iodo-2-methylpyrazolo1,5-apyrimidine-5,7-diol)

• Product Name: 6-fluoro-3-iodo-2-methylpyrazolo1,5-apyrimidine-5,7-diol
• CAS No: 2137859-15-3
• MF: C₇H₅FIN₃O₂
• MW: 309.036376714706
• CID: 5861738
• PubChem ID: 165483823
• Update Time: 2025-10-23

6-fluoro-3-iodo-2-methylpyrazolo1,5-apyrimidine-5,7-diol Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-iodo-2-methylpyrazolo1,5-apyrimidine-5,7-diol
• EN300-1130055
• 2137859-15-3
• 6-fluoro-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine-5,7-diol

• Inchi： 1S/C7H5FIN3O2/c1-2-4(9)5-10-6(13)3(8)7(14)12(5)11-2/h14H,1H3,(H,10,13)
• InChI Key： JMTXFRGJQVCQRC-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN2C(=C(C(NC2=1)=O)F)O

Computed Properties

• Exact Mass: 308.94105g/mol
• Monoisotopic Mass: 308.94105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 6-fluoro-3-iodo-2-methylpyrazolo1,5-apyrimidine-5,7-diol

Comprehensive Overview of 6-Fluoro-3-Iodo-2-Methylpyrazolo[1,5-a]pyrimidine-5,7-diol (CAS No. 2137859-15-3)

The compound 6-fluoro-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine-5,7-diol (CAS No. 2137859-15-3) is a fluorinated and iodinated pyrazolopyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and iodo substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated heterocycles like 6-fluoro-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine-5,7-diol has surged, driven by advancements in medicinal chemistry and the need for novel therapeutic agents. The presence of both fluorine and iodine atoms enhances the compound's reactivity and binding affinity, making it a versatile building block for designing potent inhibitors. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and low off-target effects.

From a synthetic perspective, CAS No. 2137859-15-3 offers several advantages. The pyrazolo[1,5-a]pyrimidine core is known for its stability and ability to participate in diverse chemical reactions, facilitating the development of derivatives with tailored properties. The methyl group at the 2-position further modulates the compound's electronic and steric characteristics, enabling fine-tuning of its pharmacological profile. These attributes are particularly relevant in the context of fragment-based drug design, a hot topic in modern drug discovery.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, 6-fluoro-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine-5,7-diol could serve as a precursor for developing new pesticides or herbicides. The fluoro and iodo substituents are known to enhance the bioactivity and environmental persistence of agrochemicals, addressing the growing need for sustainable crop protection solutions. This is especially pertinent given the global focus on food security and sustainable agriculture.

Analytical characterization of CAS No. 2137859-15-3 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, ensuring its suitability for further applications. Researchers often search for detailed spectral data and synthetic protocols for halogenated pyrazolopyrimidines, highlighting the importance of accessible and accurate information in accelerating scientific progress.

In conclusion, 6-fluoro-3-iodo-2-methylpyrazolo[1,5-a]pyrimidine-5,7-diol represents a promising scaffold in both medicinal and agrochemical research. Its unique combination of fluorine, iodine, and methyl substituents offers unparalleled opportunities for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.